N-[2-(1,1-dioxothiolan-3-yl)-5-methylpyrazol-3-yl]-2-(5-methyl-2-oxo-1,3,4-thiadiazol-3-yl)acetamide

• IUPAC Name: N-[2-(1,1-dioxothiolan-3-yl)-5-methylpyrazol-3-yl]-2-(5-methyl-2-oxo-1,3,4-thiadiazol-3-yl)acetamide
• InChI: InChI=1S/C13H17N5O4S2/c1-8-5-11(18(15-8)10-3-4-24(21,22)7-10)14-12(19)6-17-13(20)23-9(2)16-17/h5,10H,3-4,6-7H2,1-2H3,(H,14,19)
• InChI Key: DHZCZFQMANGAOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)CN2C(=O)SC(=N2)C)C3CCS(=O)(=O)C3
• Molecular Formula: C13H17N5O4S2
• Molecular Weight: 371.4 g/mol

Description

N-[2-(1,1-dioxothiolan-3-yl)-5-methylpyrazol-3-yl]-2-(5-methyl-2-oxo-1,3,4-thiadiazol-3-yl)acetamide is a complex organic compound with potential applications in various scientific fields. This compound features a unique structure that includes a pyrazole ring, a thiadiazole ring, and a dioxothiolan moiety, making it an interesting subject for chemical research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(1,1-dioxothiolan-3-yl)-5-methylpyrazol-3-yl]-2-(5-methyl-2-oxo-1,3,4-thiadiazol-3-yl)acetamide typically involves multi-step organic reactions. The process begins with the preparation of the pyrazole and thiadiazole intermediates, followed by their coupling under specific conditions. Common reagents used in these reactions include hydrazine derivatives, acyl chlorides, and sulfur-containing compounds. The reaction conditions often require controlled temperatures and the use of catalysts to ensure high yields and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactors where the reaction parameters are meticulously controlled. The use of automated systems for monitoring temperature, pressure, and reactant concentrations ensures consistent quality and efficiency. Solvent recovery and recycling are also integral parts of the industrial process to minimize waste and reduce production costs.

Chemical Reactions Analysis

Types of Reactions

N-[2-(1,1-dioxothiolan-3-yl)-5-methylpyrazol-3-yl]-2-(5-methyl-2-oxo-1,3,4-thiadiazol-3-yl)acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the dioxothiolan moiety to a thiol group.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Common reagents for these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles like amines or thiols. The reactions typically occur under mild to moderate conditions, with temperatures ranging from room temperature to 100°C, depending on the desired transformation.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while nucleophilic substitution can introduce various functional groups, enhancing the compound’s versatility for further applications.

Scientific Research Applications

N-[2-(1,1-dioxothiolan-3-yl)-5-methylpyrazol-3-yl]-2-(5-methyl-2-oxo-1,3,4-thiadiazol-3-yl)acetamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential as a biochemical probe or inhibitor in enzymatic studies.

Medicine: Explored for its therapeutic potential, particularly in targeting specific enzymes or pathways involved in diseases.

Industry: Utilized in the development of new materials with unique properties, such as polymers or catalysts.

Mechanism of Action

The mechanism of action of N-[2-(1,1-dioxothiolan-3-yl)-5-methylpyrazol-3-yl]-2-(5-methyl-2-oxo-1,3,4-thiadiazol-3-yl)acetamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and affecting downstream pathways. For instance, it could inhibit an enzyme by mimicking its natural substrate, thereby blocking the enzyme’s function and leading to therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

• **N-[2-(1,1-dioxothiolan-3-yl)-5-methylpyrazol-3-yl]-2-(5-methyl-2-oxo-1,3,4-thiadiazol-3-yl)acetamide shares structural similarities with other pyrazole and thiadiazole derivatives, such as:
  • 5-methylpyrazole-3-carboxamide
  • 2-oxo-1,3,4-thiadiazole derivatives

Uniqueness

What sets N-[2-(1,1-dioxothiolan-3-yl)-5-methylpyrazol-3-yl]-2-(5-methyl-2-oxo-1,3,4-thiadiazol-3-yl)acetamide apart is its unique combination of functional groups, which confer distinct chemical properties and reactivity